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Compound of Interest

Compound Name: 5-Methylindan

Cat. No.: B054010 Get Quote

This guide provides comprehensive safety and handling information for 5-Methylindan,

intended for researchers, scientists, and professionals in drug development. The following

sections detail the compound's properties, toxicological information, handling and storage

procedures, and emergency protocols.

Physical and Chemical Properties
5-Methylindan is a chemical compound with the molecular formula C10H12.[1][2] Its physical

and chemical properties are summarized in the table below.

Property Value Reference

Molecular Weight 132.2 g/mol [2]

CAS Number 874-35-1 [3]

Appearance Not specified

Melting Point -93 °C [3]

Boiling Point 110.6 °C [3]

Flash Point 4 °C (closed cup) [3]

Density 0.98 g/cm³ [4]

Vapor Pressure 0.394 mmHg at 25°C [4]
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Toxicological Information
Specific quantitative toxicological data for 5-Methylindan, such as LD50 (median lethal dose),

is not readily available in published literature.[5] However, safety data for the compound

provides several hazard statements according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

Hazard Class Hazard Statement

Flammable liquids Highly Flammable (Category 2)

Acute toxicity, oral Harmful if swallowed (Category 4)

Skin corrosion/irritation Irritating to skin (Category 2)

Specific target organ toxicity, single exposure

May be irritating to mucous membrane and

upper respiratory system (Respiratory tract

irritation, Category 3)

Specific target organ toxicity, single exposure
Vapors may cause drowsiness and dizziness

(Narcotic effects, Category 3)

Aspiration hazard
Aspiration hazard if swallowed - may be harmful

if swallowed and enters airways (Category 2)

Data sourced from AccuStandard Safety Information.[3]

For the related compound, 5-Methyl-1-indanone, the following GHS hazard statements have

been identified:

H302: Harmful if swallowed.[6]

H319: Causes serious eye irritation.[6]

Due to the limited specific toxicity data for 5-Methylindan, it should be handled with care,

assuming it may have similar or other potential hazards.

Handling and Storage
3.1. Safe Handling:
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Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[6]

Skin Protection: Wear compatible chemical-resistant gloves and a lab coat.[6]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

Hygiene: Avoid contact with skin, eyes, and clothing.[7] Do not eat, drink, or smoke in

handling areas. Wash hands thoroughly after handling.[6]

Ignition Sources: Keep away from open flames, hot surfaces, and sources of ignition.[8]

3.2. Storage:

Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[8]

Incompatibilities: Keep away from oxidizing agents and other incompatible materials.

Storage Temperature: Store at ambient temperature (>5 °C).[3]

Accidental Release and First Aid Measures
4.1. Accidental Release:

Personal Precautions: Evacuate personnel from the area. Wear appropriate personal

protective equipment (see Section 3.1). Ensure adequate ventilation.[9]

Environmental Precautions: Prevent the material from entering drains or waterways.[9]

Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, vermiculite) and

place it in a suitable container for disposal.[9]

4.2. First Aid:

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek medical attention if symptoms persist.[9]
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Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek medical attention if irritation develops.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting.[8] If the person is conscious, rinse their mouth with

water and give them one or two glasses of water to drink. Seek immediate medical attention.

[6]

Representative Experimental Protocol: Acute Oral
Toxicity Assessment (OECD 425)
As specific toxicity studies for 5-Methylindan are not publicly available, this section describes a

representative experimental protocol for determining acute oral toxicity based on the OECD

Guideline 425: Acute Oral Toxicity – Up-and-Down Procedure (UDP). This method is designed

to estimate the LD50 while minimizing the number of animals used.

5.1. Principle:

The Up-and-Down Procedure is a sequential dosing method where a single animal is dosed at

a time. The dose for each subsequent animal is adjusted up or down depending on the

outcome (survival or death) for the previous animal.

5.2. Methodology:

Animal Selection: Healthy, young adult rodents (typically female rats) are used. The animals

are acclimatized to the laboratory conditions before the study.

Dose Level Selection: A starting dose is selected based on available information about the

substance's toxicity or from in silico predictions. A dose progression factor (commonly 1.5 or

2.0) is also chosen.

Administration of the Test Substance: The substance is administered orally by gavage in a

suitable vehicle.
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Observation: Each animal is observed for signs of toxicity and mortality for up to 14 days.

Observations include changes in skin, fur, eyes, and behavior. Body weight is recorded

weekly.

Dosing Procedure:

If the animal survives, the dose for the next animal is increased by the chosen factor.

If the animal dies, the dose for the next animal is decreased by the chosen factor.

Data Analysis: The LD50 is calculated using the maximum likelihood method based on the

sequence of outcomes (survival/death) and the corresponding dose levels.

5.3. Experimental Workflow Diagram:
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Phase 1: Preparation

Phase 2: Dosing and Observation

Phase 3: Data Analysis
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Final Report Generation
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Caption: OECD 425 Acute Oral Toxicity Experimental Workflow.
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Safe Handling and Emergency Procedures Logical
Diagram

Safe Handling Procedures

Emergency Procedures
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Wash Hands After Handling

Evacuate Area
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Eye Contact:
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Ingestion:
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Caption: Safe Handling and Emergency Response for 5-Methylindan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 5-Methylindan | C10H12 | CID 13402 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 5-Methylindane | 874-35-1 [chemicalbook.com]

3. accustandard.com [accustandard.com]

4. lookchem.com [lookchem.com]

5. 5-methylindan, 874-35-1 [thegoodscentscompany.com]

6. echemi.com [echemi.com]

7. angenechemical.com [angenechemical.com]

8. merckmillipore.com [merckmillipore.com]

9. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [5-Methylindan: A Technical Safety and Handling Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054010#safety-and-handling-information-for-5-
methylindan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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